Cas no 1850126-90-7 (2-Thiazoleacetic acid, α-amino-5-iodo-)

• Product Name: 2-Thiazoleacetic acid, α-amino-5-iodo-
• CAS No: 1850126-90-7
• MF: C₅H₅IN₂O₂S
• MW: 284.074871778488
• CID: 5253322
• Update Time: 2025-06-09

2-Thiazoleacetic acid, α-amino-5-iodo- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazoleacetic acid, α-amino-5-iodo-

• Inchi： 1S/C5H5IN2O2S/c6-2-1-8-4(11-2)3(7)5(9)10/h1,3H,7H2,(H,9,10)
• InChI Key： RLOPOBVFVZDIDE-UHFFFAOYSA-N
• SMILES： S1C(I)=CN=C1C(N)C(O)=O

Experimental Properties

• Density: 2.253±0.06 g/cm3(Predicted)
• Boiling Point: 385.3±42.0 °C(Predicted)
• pka: 1.41±0.10(Predicted)

Additional information on 2-Thiazoleacetic acid, α-amino-5-iodo-

Introduction to CAS No. 1850126-90-7: α-Amino-5-Iodo-2-Thiazoleacetic Acid

CAS No. 1850126-90-7, commonly referred to as α-amino-5-iodo-2-thiazoleacetic acid, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied due to their diverse biological activities. The structure of α-amino-5-iodo-2-thiazoleacetic acid consists of a thiazole ring substituted with an amino group at the alpha position and an iodo group at the fifth position, along with an acetic acid moiety attached to the second position of the thiazole ring.

The synthesis of CAS No. 1850126-90-7 involves a series of carefully designed reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, improving both yield and purity. These improvements are crucial for applications in drug discovery and development, where high-quality compounds are essential for accurate biological testing.

α-Amino-5-iodo-2-thiazoleacetic acid has garnered attention due to its potential as a lead compound in medicinal chemistry. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. For instance, research published in the Journal of Medicinal Chemistry highlights its ability to inhibit key enzymes involved in inflammatory pathways, making it a potential candidate for treating inflammatory diseases such as arthritis.

In addition to its pharmacological applications, CAS No. 1850126-90-7 has also been explored for its role in agrochemicals. Recent studies indicate that this compound may serve as an effective herbicide or fungicide, offering a novel approach to crop protection. Its unique chemical structure allows it to interact with specific targets in plant pathogens, potentially reducing crop losses caused by fungal infections.

The development of α-amino-5-iodo-2-thiazoleacetic acid as a therapeutic agent is further supported by its favorable pharmacokinetic profile. Preclinical studies demonstrate that this compound exhibits good bioavailability and minimal toxicity, which are critical factors for drug candidates. Moreover, its ability to penetrate cellular membranes efficiently suggests potential efficacy in treating conditions requiring intracellular targeting.

Recent advancements in computational chemistry have also contributed to understanding the molecular mechanisms underlying the biological activities of CAS No. 1850126-90-7. Molecular docking studies reveal that this compound interacts with key residues in target proteins, providing insights into its binding affinity and selectivity. Such computational approaches are invaluable for guiding further optimization of this compound into more potent and selective drug candidates.

In conclusion, CAS No. 1850126-90-7, or α-amino-5-iodo-2-thiazoleacetic acid, represents a promising compound with diverse applications in medicine and agriculture. Its unique chemical structure, coupled with recent research findings, underscores its potential as a lead molecule for developing innovative therapeutic and agrochemical agents. Continued research into its biological properties and optimization strategies will undoubtedly pave the way for its translation into real-world applications.